Cas no 1049345-83-6 (4-ethyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide)

• Product Name: 4-ethyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide
• CAS No: 1049345-83-6
• MF: C₂₁H₂₆FN₃O
• MW: 355.449048519135
• CID: 5752837
• PubChem ID: 42266542
• Update Time: 2025-05-22

4-ethyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 1049345-83-6
• 4-ethyl-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)benzamide
• 4-ethyl-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]benzamide
• AKOS024504147
• F5264-0232
• 4-ethyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide

• Inchi： 1S/C21H26FN3O/c1-2-17-3-5-18(6-4-17)21(26)23-11-12-24-13-15-25(16-14-24)20-9-7-19(22)8-10-20/h3-10H,2,11-16H2,1H3,(H,23,26)
• InChI Key： ICWUBRYFTFPJSL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CCNC(C2C=CC(CC)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 355.20599062g/mol
• Monoisotopic Mass: 355.20599062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-ethyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide

Comprehensive Overview of 4-ethyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide (CAS No. 1049345-83-6)

4-ethyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide (CAS No. 1049345-83-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a piperazine moiety and a fluorophenyl group in its structure makes it particularly interesting for studies targeting central nervous system (CNS) disorders and receptor modulation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for conditions such as anxiety, depression, and neurodegenerative diseases. Researchers have explored the potential of 4-ethyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide as a candidate for modulating dopamine receptors and serotonin receptors, which play critical roles in mood regulation and cognitive function. Its selective binding affinity to these receptors has made it a subject of interest in preclinical studies.

The synthesis of 4-ethyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide involves multi-step organic reactions, including amide coupling and piperazine substitution. The compound's molecular weight and lipophilicity are key factors influencing its pharmacokinetic properties, such as blood-brain barrier penetration and metabolic stability. These characteristics are crucial for its potential use in drug development and medicinal chemistry.

One of the most frequently searched questions about this compound is: "What are the potential therapeutic applications of 4-ethyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide?" Current research suggests its relevance in psychopharmacology, particularly for disorders like schizophrenia and Parkinson's disease. Additionally, its fluorinated aromatic ring enhances its binding specificity, making it a valuable tool for receptor mapping and signal transduction studies.

Another area of interest is the compound's structure-activity relationship (SAR). Scientists are investigating how modifications to its ethylbenzamide or piperazine components could optimize its efficacy and reduce side effects. This aligns with the broader trend in precision medicine, where tailored molecular designs are prioritized for patient-specific therapies.

From an industrial perspective, 4-ethyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide is also used as a reference standard in analytical chemistry. High-performance liquid chromatography (HPLC) and mass spectrometry techniques are commonly employed to quantify its purity and stability, ensuring reproducibility in research settings.

Environmental and safety considerations are equally important. While the compound is not classified as hazardous, proper handling protocols are recommended to minimize exposure. Researchers often inquire about "the solubility and storage conditions of CAS 1049345-83-6", which are typically documented in material safety data sheets (MSDS).

In summary, 4-ethyl-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide (CAS No. 1049345-83-6) represents a promising avenue for advancing neuropharmacology and drug discovery. Its versatile applications, from receptor studies to therapeutic development, underscore its importance in modern science. As research progresses, this compound may unlock new insights into CNS disorders and contribute to the next generation of targeted therapies.